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Compound of Interest

Compound Name: 2-Hydroxy Probenecid-d6

Cat. No.: B15145077

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-Hydroxy Probenecid-d6.
Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

Chemical Identifier: 2-Hydroxy Probenecid-d6 is a deuterium-labeled analog of a Probenecid
metabolite.[1] It is primarily used as an internal standard in analytical and pharmacokinetic
research.[1]

Hazard Identification and GHS Classification

2-Hydroxy Probenecid-d6 is classified with the following hazards:

o Skin Irritation: Category 2

o Eye Irritation: Category 2A

o Acute Oral Toxicity: Category 4 (for the parent compound, Probenecid)[2]
Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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e H302: Harmful if swallowed (for the parent compound, Probenecid).[2]

Personal Protective Equipment (PPE)

A thorough hazard assessment of the specific experimental conditions should always be
conducted to ensure the appropriate level of protection.[3] The following table summarizes the
minimum recommended PPE for handling 2-Hydroxy Probenecid-d6.
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Body Part

Personal Protective
Equipment

Specifications and Rationale

Hands

Disposable Nitrile Gloves

Provides protection against
incidental chemical splashes.
[3][4] For prolonged contact or
when handling larger
quantities, consider double-
gloving or using thicker,
chemical-resistant gloves.[3]
Always inspect gloves for tears

or punctures before use.

Eyes/Face

Safety Glasses with Side
Shields or Goggles

Essential for protecting eyes
from dust particles and
splashes.[3][4][5] A face shield
should be worn over safety
glasses or goggles when there
is a significant risk of
splashing.[4][5]

Body

Laboratory Coat

A buttoned lab coat provides a
barrier against spills and
contamination of personal
clothing.[4] Consider a flame-
resistant lab coat if working

with flammable solvents.

Respiratory

Use in a well-ventilated area. A
respirator may be required if
engineering controls are

insufficient.

Work should be conducted in a
chemical fume hood to
minimize inhalation of dust.[2]
If a respirator is necessary, a
risk assessment should be
performed to select the
appropriate type, and users

must be fit-tested and trained.

[4]
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Protects feet from spills and
falling objects.[4][6]

Feet Closed-toe Shoes

Handling and Storage

Safe Handling Procedures:

e Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling the substance.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][7]

Use only in a well-ventilated area, preferably a chemical fume hood.[2][7]
Storage Conditions:
» Keep the container tightly closed.[7]

» Store in a dry, cool, and well-ventilated place.[7]

Emergency Procedures
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Exposure Scenario First Aid Measures

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.[7]

In case of eye contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Immediately wash off with plenty of soap and
) water for at least 15 minutes.[7] If skin irritation
In case of skin contact _ _ _
occurs, get medical advice/attention. Remove

contaminated clothing and wash it before reuse.

Move the person to fresh air.[7] If breathing is

difficult, give oxygen. If not breathing, give

If inhaled o o ) o
artificial respiration. Seek medical attention if
you feel unwell.[7]

Do NOT induce vomiting.[2] Rinse mouth with

If swallowed water.[2][7] Call a physician or poison control

center immediately.[7]

Spill and Disposal Plan

Spill Containment and Cleanup:

o Evacuate non-essential personnel from the area.
o Wear appropriate PPE as outlined above.

e Avoid generating dust.

o For small spills, carefully sweep up the solid material and place it into a suitable, labeled
container for disposal.[8]

o Clean the spill area with a suitable solvent (e.g., alcohol) and then with soap and water.[2]

o For large spills, contain the spill and prevent it from entering drains. Contact your institution's
environmental health and safety department for assistance.
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Waste Disposal:

o Dispose of waste in accordance with all applicable federal, state, and local regulations.

e The empty container may retain product residue and should be disposed of as hazardous
waste.

e Do not dispose of it in household trash or down the drain.

Visual Guides
Logical Workflow for Handling 2-Hydroxy Probenecid-d6
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Caption: Workflow for safe handling of 2-Hydroxy Probenecid-d6.
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Decision Tree for Emergency Response
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Caption: Emergency response decision tree for exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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